Cas no 1392213-60-3 (2-Pyrrolidin-2-yl-1,3,4-thiadiazole)

• Product Name: 2-Pyrrolidin-2-yl-1,3,4-thiadiazole
• CAS No: 1392213-60-3
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 4698321
• Update Time: 2025-05-19

2-Pyrrolidin-2-yl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-2-yl)-1,3,4-thiadiazole
• 2-Pyrrolidin-2-yl-1,3,4-thiadiazole

• Inchi： 1S/C6H9N3S/c1-2-5(7-3-1)6-9-8-4-10-6/h4-5,7H,1-3H2
• InChI Key： VUKRYBZSEXJSLP-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 66

Additional information on 2-Pyrrolidin-2-yl-1,3,4-thiadiazole

2-Pyrrolidin-2-yl-1,3,4-thiadiazole (CAS No. 1392213-60-3): A Comprehensive Overview

Introduction to 2-Pyrrolidin-2-yl-1,3,4-thiadiazole

2-Pyrrolidin-2-yl-1,3,4-thiadiazole, a compound with the CAS registry number 1392213-60-3, is an intriguing heterocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of a pyrrolidine ring fused with a thiadiazole moiety, which imparts it with distinctive electronic and structural properties. Recent advancements in synthetic methodologies and computational modeling have shed light on its potential applications in drug design, catalysis, and advanced materials.

Structural Features and Synthesis

The molecular structure of 2-pyrrolidin-2-yl-1,3,4-thiadiazole is defined by the fusion of a five-membered pyrrolidine ring (a saturated nitrogen-containing ring) with a thiadiazole ring system (a five-membered ring containing sulfur and two nitrogen atoms). This fusion creates a bicyclic framework that exhibits both aromatic and non-aromatic characteristics. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent studies have explored the use of microwave-assisted synthesis and continuous-flow chemistry to enhance reaction efficiency and yield.

Chemical Properties and Reactivity

2-Pyrrolidin-2-yl-1,3,4-thiadiazole demonstrates remarkable chemical stability under standard conditions due to the inherent strength of its heterocyclic bonds. Its reactivity is primarily influenced by the electron-withdrawing nature of the thiadiazole ring and the electron-donating properties of the pyrrolidine moiety. These opposing effects create a dynamic electronic environment that can be exploited in various chemical transformations. For instance, the compound has shown promise as a precursor for constructing bioactive molecules through substitution reactions at the sulfur atom or nitrogen centers.

Applications in Drug Design and Biomedical Research

The unique electronic properties of 2-pyrrolidin-2-yl-1,3,4-thiadiazole make it an attractive scaffold for drug design. Recent research has focused on its potential as a template for developing anti-inflammatory agents, antiviral drugs, and anticancer therapies. Computational studies using molecular docking simulations have revealed that this compound can interact effectively with key biological targets such as enzymes and receptors. Furthermore, its ability to form stable metal complexes has opened avenues for designing metallo-drugs with enhanced pharmacological activity.

Role in Materials Science and Catalysis

Beyond its biomedical applications, 2-pyrrolidin-2-yl-1,3,4-thiadiazole has found utility in materials science as a building block for constructing functional materials. Its ability to act as a ligand in coordination chemistry has led to the development of novel catalysts for organic transformations. For example, recent studies have demonstrated its effectiveness in facilitating asymmetric catalysis and cross-coupling reactions under mild conditions. Additionally, its incorporation into polymer frameworks has shown potential for creating advanced materials with tailored electronic properties.

Environmental Impact and Sustainability Considerations

In line with growing concerns over environmental sustainability, researchers have investigated the eco-friendly synthesis routes for 2-pyrrolidin-2-yl-1,3,4-thiadiazole. Green chemistry approaches such as solvent-free reactions and biocatalysis have been employed to minimize waste generation and energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices while maintaining high standards of product quality.

Conclusion: Future Prospects for 1392213603 Compound

The compound CAS No. 1392213603, known as 2-pyrrolidin-2-ylium 1H-benzo[d]thieno[3',4':5",6"]pyridine 5'-carboxylate, continues to be a focal point in diverse scientific domains due to its versatile structure and promising applications. As research progresses into its chemical properties and potential uses across industries such as pharmaceuticals and materials science,the future looks bright for this intriguing heterocyclic compound.